Cas no 873076-68-7 (3-butyl-9-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 3-butyl-9-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 873076-68-7
• MF: C₁₉H₂₂ClN₅O₂
• MW: 387.863282680511
• CID: 5510275
• Update Time: 2025-10-30

3-butyl-9-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 3-butyl-9-(4-chlorophenyl)-6,7,8,9-tetrahydro-1-methyl-
• 3-butyl-9-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C19H22ClN5O2/c1-3-4-10-25-17(26)15-16(22(2)19(25)27)21-18-23(11-5-12-24(15)18)14-8-6-13(20)7-9-14/h6-9H,3-5,10-12H2,1-2H3
• InChI Key： LLMHVRWZVJHERS-UHFFFAOYSA-N
• SMILES： N12CCCN(C3=CC=C(Cl)C=C3)C1=NC1=C2C(=O)N(CCCC)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-butyl-9-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Research Brief on 3-butyl-9-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS: 873076-68-7)

3-butyl-9-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS: 873076-68-7) is a novel purine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrimido[1,2-g]purine core, has shown promising biological activities, particularly in the modulation of key enzymatic pathways. Recent studies have explored its potential as a therapeutic agent, focusing on its structural properties, mechanism of action, and pharmacological effects.

The synthesis of 3-butyl-9-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione involves a multi-step process, including the condensation of appropriately substituted purine precursors followed by cyclization. Researchers have optimized the synthetic route to improve yield and purity, which is critical for subsequent biological evaluations. The compound's structure has been confirmed using advanced spectroscopic techniques such as NMR and mass spectrometry, ensuring its identity and purity for further studies.

Recent pharmacological investigations have highlighted the compound's potential as an inhibitor of specific kinases and phosphodiesterases, which are implicated in various disease pathways. In vitro studies have demonstrated its efficacy in modulating cellular signaling cascades, particularly those involved in inflammation and cancer progression. For instance, the compound has shown significant inhibitory activity against PDE4, a target for inflammatory diseases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing new anti-inflammatory or anti-cancer agents.

In addition to its enzymatic inhibition properties, 3-butyl-9-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione has also been evaluated for its pharmacokinetic profile. Preliminary studies indicate favorable absorption and distribution characteristics, although further optimization may be required to enhance its metabolic stability and bioavailability. Researchers are also exploring its potential in combination therapies, where it could synergize with existing drugs to improve therapeutic outcomes.

Despite these promising results, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as selectivity, toxicity, and formulation need to be addressed in future studies. However, the growing body of research on this compound underscores its potential as a valuable tool in chemical biology and a candidate for drug development. Continued efforts to elucidate its mechanism of action and optimize its pharmacological properties will be crucial for advancing its therapeutic applications.